Cas no 737709-74-9 (N-(Ethoxymethylene)-glycine)

• Product Name: N-(Ethoxymethylene)-glycine
• CAS No: 737709-74-9
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 5724176
• Update Time: 2025-10-30

N-(Ethoxymethylene)-glycine Chemical and Physical Properties

Names and Identifiers

• Cefazolin Impurity 18
• N-?(Ethoxymethylene)?-glycine
• Glycine, N-(ethoxymethylene)-
• N-(Ethoxymethylene)-glycine

• Inchi： 1S/C5H9NO3/c1-2-9-4-6-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： VPBMPJMPBLHDPL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN=COCC

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 227.0±32.0 °C(Predicted)
• pka: 2.19±0.10(Predicted)

Additional information on N-(Ethoxymethylene)-glycine

N-(Ethoxymethylene)-glycine: A Comprehensive Overview

N-(Ethoxymethylene)-glycine, also known by its CAS number 737709-74-9, is a compound of significant interest in the fields of chemistry and pharmacology. This compound, which is a derivative of glycine, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have shed light on its synthesis, biological activity, and potential uses, making it a topic of considerable research interest.

The structure of N-(Ethoxymethylene)-glycine consists of a glycine backbone with an ethoxymethylene group attached to the nitrogen atom. This modification introduces interesting chemical properties, including increased lipophilicity and potential for bioisosteric replacements in drug design. The compound's structure has been explored in several recent studies, where researchers have examined its ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of N-(Ethoxymethylene)-glycine lies in its potential use as a building block in medicinal chemistry. Its unique structure allows for the creation of bioactive molecules with improved pharmacokinetic profiles. Recent research has demonstrated that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes, making them valuable leads in drug discovery efforts.

In addition to its medicinal applications, N-(Ethoxymethylene)-glycine has also been studied for its role in agricultural chemistry. Researchers have investigated its ability to act as a plant growth regulator, with some studies suggesting that it can enhance crop yield under certain conditions. These findings highlight the versatility of this compound and its potential impact on multiple industries.

The synthesis of N-(Ethoxymethylene)-glycine has been optimized in recent years, with researchers developing efficient methods to produce this compound on a larger scale. These advancements have made it more accessible for further research and development. The compound's synthesis involves a series of well-established organic reactions, including alkylation and condensation steps, which have been refined to improve yield and purity.

From a safety standpoint, N-(Ethoxymethylene)-glycine has undergone preliminary toxicological evaluations. These studies suggest that the compound exhibits low toxicity at typical exposure levels, making it suitable for use in various applications. However, further research is needed to fully understand its long-term effects and environmental impact.

In conclusion, N-(Ethoxymethylene)-glycine is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthesis and application studies, positions it as an important molecule in both academic and industrial settings. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in the development of new drugs and agricultural products.